molecular formula C8H5BrF3NO3 B582602 3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)- CAS No. 1211586-75-2

3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)-

Cat. No.: B582602
CAS No.: 1211586-75-2
M. Wt: 300.031
InChI Key: MKSGQANMTYUZLH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)-, also known as 3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)-, is a useful research compound. Its molecular formula is C8H5BrF3NO3 and its molecular weight is 300.031. The purity is usually 95%.
BenchChem offers high-quality 3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Pyridinecarboxylic acid, 5-bromo-6-(2,2,2-trifluoroethoxy)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

1211586-75-2

Molecular Formula

C8H5BrF3NO3

Molecular Weight

300.031

IUPAC Name

5-bromo-6-(2,2,2-trifluoroethoxy)pyridine-3-carboxylic acid

InChI

InChI=1S/C8H5BrF3NO3/c9-5-1-4(7(14)15)2-13-6(5)16-3-8(10,11)12/h1-2H,3H2,(H,14,15)

InChI Key

MKSGQANMTYUZLH-UHFFFAOYSA-N

SMILES

C1=C(C=NC(=C1Br)OCC(F)(F)F)C(=O)O

Synonyms

5-broMo-6-(2,2,2-trifluoroethoxy)nicotinic acid

Origin of Product

United States

Synthesis routes and methods

Procedure details

5-Bromo-6-chloro-3-pyridinecarboxylic acid (68.0 g, 0.288 mol, CAN 29241-62-1) was dissolved in DMSO (1000 mL). To this solution was added with stirring potassium hydroxide (48.25 g, 0.86 mol) and after 10 minutes of stirring at room temperature 2,2,2-trifluoroethanol (26.9 mL, 0.374 mol) was added. The mixture was stirred at room temperature for 24 h. Water (1000 mL) and concentrated hydrochloric acid (107 mL, 1280 mmol, 37%) was added and the suspension was stirred vigorously for 4 hours. The precipitate was filtered, washed with water (4×100 mL) and vacuum dried over night to give the title compound (80.4 g) as an off white solid; MS (EI) 299, 301 (M)+.
Quantity
68 g
Type
reactant
Reaction Step One
Name
Quantity
1000 mL
Type
solvent
Reaction Step One
Quantity
48.25 g
Type
reactant
Reaction Step Two
Quantity
26.9 mL
Type
reactant
Reaction Step Three
Quantity
107 mL
Type
reactant
Reaction Step Four
Name
Quantity
1000 mL
Type
solvent
Reaction Step Four

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